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Compound of Interest

3-Aminocyclobutanol
Compound Name:
hydrochloride

Cat. No.: B2644436

CAS Number: 1036260-25-9

Disclaimer: The information provided herein is intended for use by qualified professionals in the
fields of research, drug development, and chemical synthesis. 3-Aminocyclobutanol
hydrochloride is for laboratory use only and should be handled with appropriate safety
precautions.

Introduction

3-Aminocyclobutanol hydrochloride is a substituted cyclobutane derivative containing both
an amino and a hydroxyl functional group.[1] Its rigid four-membered ring structure makes it a
valuable and versatile building block in medicinal chemistry and organic synthesis.[1] The
presence of two functional groups allows for a variety of chemical transformations, enabling the
construction of more complex molecules.[1] It is frequently utilized as a key intermediate in the
synthesis of pharmaceutical compounds and fine chemicals.[1]

It is important to note that the CAS number 1036260-25-9 may refer to a non-specific
stereoisomer or a mixture of isomers of 3-Aminocyclobutanol hydrochloride. The
stereochemistry (cis or trans) is not explicitly defined by this CAS number in many commercial
and technical sources.[2] For stereospecific applications, it is recommended to refer to the
specific CAS numbers for the cis (CAS 1219019-22-3) and trans (CAS 1205037-95-1) isomers.
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Chemical and Physical Properties

The general properties of 3-Aminocyclobutanol hydrochloride are summarized below. These
values may vary depending on the specific isomeric composition of the material.

Property Value Reference(s)
Molecular Formula C4H10CINO [3B1141[5]
Molecular Weight 123.58 g/mol [31[41[5]
Appearance Yellow or white solid [31[5]

Purity Typically =98% [5]

1S/C4HINO.CIH/c5-3-1-4(6)2-
InChl 2]
3;/h3-4,6H,1-2,5H2;1H

XUMSHCRPQCZRGX-
INChl Key [2][5]
UHFFFAOYSA-N

SMILES CI.NC1CC(C1)O 2]

2-8°C under an inert
Storage Temperature atmosphere (e.g., Nitrogen or [1]

Argon)

Synthesis and Experimental Protocols

While specific synthesis protocols for CAS 1036260-25-9 are not readily available in the
literature, a common strategy in medicinal chemistry is the stereoselective synthesis of
cyclobutane derivatives. Below is a detailed experimental protocol for the synthesis of trans-3-
Aminocyclobutanol, which is a key component related to the title compound. This process
involves the inversion of stereochemistry from a cis isomer.

Synthesis of trans-3-Aminocyclobutanol via Mitsunobu
Reaction and Subsequent Deprotection

This protocol is adapted from a patented synthesis method and describes a three-step process
starting from cis-3-dibenzylaminocyclobutanol.
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Step 1: Mitsunobu Reaction for Stereochemical Inversion
This step inverts the stereocenter at the hydroxyl-bearing carbon of the cyclobutane ring.

e Reactants:

[¢]

cis-3-dibenzylaminocyclobutanol (starting material)

[e]

A suitable carboxylic acid (e.g., benzoic acid)

o

A condensing agent such as a dialkyl azodicarboxylate (e.g., DIAD or DEAD)

[¢]

A phosphine reagent (e.qg., triphenylphosphine)
e Procedure:

o Dissolve cis-3-dibenzylaminocyclobutanol and the carboxylic acid in a suitable anhydrous
solvent (e.g., THF, toluene).

o Cool the reaction mixture in an ice bath (0-5 °C).
o Slowly add the phosphine reagent to the stirred solution.
o Add the dialkyl azodicarboxylate dropwise to the mixture, maintaining the low temperature.

o Allow the reaction to warm to room temperature and stir until the starting material is
consumed (monitor by TLC or LC-MS).

o Upon completion, the product, a trans-3-dibenzylaminocyclobutyl carboxylate, can be
isolated and purified. For the hydrochloride salt, an acidic workup with HCI can be
performed.

Step 2: Hydrolysis of the Ester
This step removes the carboxylate group to yield the trans-alcohol.
e Reactants:

o trans-3-dibenzylaminocyclobutyl carboxylate hydrochloride
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o Abase (e.g., sodium hydroxide, potassium hydroxide)

o A suitable solvent (e.g., methanol, ethanol)

e Procedure:

o

Dissolve the ester in the chosen alcohol solvent.
o Add an aqueous solution of the base.

o Heat the mixture to reflux and stir for several hours until the hydrolysis is complete
(monitor by TLC or LC-MS).

o Cool the reaction mixture and remove the solvent under reduced pressure.
o Extract the agueous residue with an organic solvent (e.g., ethyl acetate).

o Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate
to yield trans-3-dibenzylcyclobutanol.

Step 3: Debenzylation to Yield trans-3-Aminocyclobutanol
This final step removes the benzyl protecting groups from the amine.

e Reactants:

[e]

trans-3-dibenzylcyclobutanol

o

A catalyst (e.g., palladium on carbon (Pd/C) or palladium hydroxide)

[¢]

A hydrogen source (e.g., hydrogen gas)

[e]

A suitable solvent (e.g., methanol, ethanol, isopropanol)
e Procedure:
o Dissolve the trans-3-dibenzylcyclobutanol in the alcohol solvent in a hydrogenation vessel.

o Add the palladium catalyst.
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o Pressurize the vessel with hydrogen gas (e.g., 1.0-1.2 MPa).

o Heat the reaction mixture (e.g., 30-45 °C) and stir vigorously for 24 hours or until the
reaction is complete.

o Carefully filter the reaction mixture to remove the catalyst.

o Concentrate the filtrate under reduced pressure to obtain crude trans-3-
aminocyclobutanol.

o To obtain the hydrochloride salt, the crude product can be dissolved in a suitable solvent
and treated with a solution of HCI.

Safety and Handling

3-Aminocyclobutanol hydrochloride is classified as harmful if swallowed.[6][7][8] Standard
laboratory safety practices should be employed when handling this compound.

Hazard Class & . .
Statement Pictogram Signal Word
Category

o H302: Harmful if )
Acute Toxicity 4, Oral GHSO07 Warning
swallowed

Precautionary Statements:
e P264: Wash hands and any exposed skin thoroughly after handling.[6][8]
e P270: Do not eat, drink or smoke when using this product.[6][8]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[6][8]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[6][8]

Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should
be worn at all times.
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Visualizations
General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of trans-3-
Aminocyclobutanol from its cis precursor, as detailed in the experimental protocols section.
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Step 1: Stereochemical Inversion

cis-3-Dibenzylamino
cyclobutanol

Mitsunobu Reaction
(DIAD, PPh3, RCOOH)

trans-3-Dibenzylamino
cyclobutyl Carboxylate

Base-mediated
Hydrolysis (e.g., NaOH)

Step 2: I—vydrolysis

trans-3-Dibenzyl
cyclobutanol

Catalytic Hydrogenation
(H2, Pd/C)

Step 3: Deprotection

trans-3-Amino
cyclobutanol

HCI addition

trans-3-Aminocyclobutanol

Hydrochloride
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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